Cas no 790669-05-5 (Benzenamine, N-methyl-3-[(1-methyl-4-piperidinyl)oxy]- (9CI))

• Product Name: Benzenamine, N-methyl-3-[(1-methyl-4-piperidinyl)oxy]- (9CI)
• CAS No: 790669-05-5
• MF: C₁₃H₂₀N₂O
• MW: 220.310703277588
• CID: 984509
• PubChem ID: 45097682
• Update Time: 2025-04-20

Benzenamine, N-methyl-3-[(1-methyl-4-piperidinyl)oxy]- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N-methyl-3-[(1-methyl-4-piperidinyl)oxy]- (9CI)
• N-methyl-3-(1-methylpiperidin-4-yl)oxyaniline
• AG-H-17023
• BENZENAMINE, N-METHYL-3-[(1-METHYL-4-PIPERIDINYL)OXY]-
• CTK5E6414
• methyl-[3-(1-methylpiperidin-4-yloxy)phenyl]amine
• SureCN4515697
• 790669-05-5
• SCHEMBL4515697
• DTXSID90667621
• N-Methyl-3-[(1-methylpiperidin-4-yl)oxy]aniline
• N-Methyl-3-[(1-methyl-4-piperidinyl)oxy]aniline
• Benzenamine,N-methyl-3-[(1-methyl-4-piperidinyl)oxy]-(9ci)

• Inchi： 1S/C13H20N2O/c1-14-11-4-3-5-13(10-11)16-12-6-8-15(2)9-7-12/h3-5,10,12,14H,6-9H2,1-2H3
• InChI Key： QZVRZUCDMLNBTR-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C=1)NC)C1CCN(C)CC1

Computed Properties

• Exact Mass: 220.15800
• Monoisotopic Mass: 220.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 24.5Ų

Experimental Properties

• PSA: 24.50000
• LogP: 2.21220